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Compound of Interest

Compound Name:
1-(3,5-Diacetoxyphenyl)-1-

bromoethane

Cat. No.: B028310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3,5-Diacetoxyphenyl)-1-bromoethane is a key synthetic intermediate in the production of

resveratrol and its analogs. Resveratrol, a naturally occurring polyphenol, is the subject of

extensive research due to its wide range of potential therapeutic properties, including anti-

inflammatory, antioxidant, and cardioprotective effects. The efficient synthesis of resveratrol is

crucial for ongoing research and potential pharmaceutical applications, making a thorough

understanding of its intermediates, such as 1-(3,5-Diacetoxyphenyl)-1-bromoethane,

essential. This technical guide provides a summary of the available information on the physical

properties, synthesis, and handling of this compound.

Physical and Chemical Properties
Precise experimental data for the physical properties of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane, such as melting and boiling points, are not readily available in the current

scientific literature. The data presented below are computed properties obtained from publicly

accessible chemical databases. These values are theoretical estimations and should be used

as a guideline pending experimental verification.
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Property Value Source

Molecular Formula C₁₂H₁₃BrO₄ PubChem[1]

Molecular Weight 301.13 g/mol PubChem[1]

XLogP3 2.4 Echemi[2]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
4 Echemi[2]

Rotatable Bond Count 5 Echemi[2]

Exact Mass 299.99972 Da PubChem[1]

Topological Polar Surface Area 52.6 Å² Echemi[2]

Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in dichloromethane

and methanol.[3]

Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates[4]

Synthesis and Experimental Protocols
The synthesis of 1-(3,5-Diacetoxyphenyl)-1-bromoethane is typically achieved through a two-

step process starting from 3,5-diacetoxy-acetophenone. The following is a representative

experimental protocol collated from patent literature.

Step 1: Synthesis of 1-(3,5-diacetoxyphenyl)-ethanol
The first step involves the reduction of the ketone in 3,5-diacetoxy-acetophenone to a

secondary alcohol.

Methodology:
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A catalytic hydrogenation approach is commonly employed.

Reactants: 3,5-diacetoxy-acetophenone, Hydrogen gas (H₂).

Catalyst: A nickel-alloy catalyst is often used.

Solvent: A C₁₋₃-carboxylic acid ester, such as ethyl acetate.

Reaction Conditions: The reaction is typically carried out under a hydrogen pressure of 0.1 -

50 bar at a temperature range of 60 - 100 °C.

Work-up: Upon completion, the catalyst is filtered off, and the solvent is removed under

reduced pressure to yield 1-(3,5-diacetoxyphenyl)-ethanol, which is often obtained as an oil.

Step 2: Synthesis of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane
The second step is the bromination of the secondary alcohol to yield the final product.

Methodology:

Reactants: 1-(3,5-diacetoxyphenyl)-ethanol, Phosphorus tribromide (PBr₃).

Solvent: Anhydrous toluene is a suitable solvent.

Reaction Conditions: Phosphorus tribromide (e.g., 0.35 equivalents) is added to a solution of

1-(3,5-diacetoxyphenyl)-ethanol in the solvent. The reaction is typically run at a controlled

temperature, and the progress is monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up and Purification: Following the reaction, a careful work-up procedure is required to

neutralize any remaining PBr₃ and acidic byproducts. This may involve washing with an

aqueous solution of a weak base, followed by water and brine. The organic layer is then

dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is

evaporated. The crude product may require further purification, for which column

chromatography on silica gel is a common method.
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Visualized Synthetic Workflow
The following diagram illustrates the two-step synthesis of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane.
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Step 1: Reduction Step 2: Bromination

3,5-Diacetoxy-acetophenone

1-(3,5-Diacetoxyphenyl)-ethanol

 H₂, Ni-alloy catalyst 
 Ethyl Acetate, 60-100°C 

1-(3,5-Diacetoxyphenyl)-1-bromoethane

1-(3,5-Diacetoxyphenyl)-ethanol

 PBr₃ 
 Toluene 
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1-(3,5-Diacetoxyphenyl)-1-bromoethane

3,5-Diacetoxystyrene

 Dehydrobromination 
 (e.g., Li₂CO₃, LiBr) 

Heck Reaction 
 (with p-acetoxyphenol derivative)

Protected Resveratrol

Resveratrol

 Deprotection 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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